4-Bromo-1-benzothiophene-2-carbonyl chloride

• IUPAC Name: 4-bromo-1-benzothiophene-2-carbonyl chloride
• InChI: InChI=1S/C9H4BrClOS/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H
• InChI Key: HVEBUAQFGDUWGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(S2)C(=O)Cl)C(=C1)Br
• Molecular Formula: C9H4BrClOS
• DSSTOX Substance ID: DTXSID00716533
• Molecular Weight: 275.55 g/mol
• CAS RN: 93104-01-9

Description

4-Bromo-1-benzothiophene-2-carbonyl chloride is a chemical compound with the molecular formula C9H4BrClOS. It has a molecular weight of 275.55. The compound is a solid and should be stored under inert gas.

Molecular Structure Analysis

The InChI code for 4-Bromo-1-benzothiophene-2-carbonyl chloride is 1S/C9H4BrClOS/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H. This code provides a specific representation of the molecular structure.

Physical And Chemical Properties Analysis

4-Bromo-1-benzothiophene-2-carbonyl chloride is a solid with a melting point of 108 - 110 degrees Celsius. It should be stored under inert gas.

Scientific Research Applications

Synthesis of Benzothiophene Derivatives

4-Bromo-1-benzothiophene-2-carbonyl chloride serves as a pivotal intermediate in the synthesis of benzothiophene derivatives. Researchers have developed novel methodologies for the synthesis of benzothiophene oxides and benzothiophenes, utilizing this compound in reactions that demonstrate selectivity and efficiency. For instance, the use of diisobutylaluminum hydride in the presence of thionyl chloride allows for the selective synthesis of benzothiophene oxides and benzothiophenes, showcasing the adaptability of this reagent in synthesizing various derivatives (Uchida, Kinoshita, & Miura, 2020).

Antimicrobial Activity

Some new derivatives synthesized from 4-Bromo-1-benzothiophene-2-carbonyl chloride have been tested for antimicrobial activity. For example, compounds synthesized from 3-chloro-1-benzothiophene-2-carbonylchloride have shown promise in antibacterial applications. This highlights the potential pharmaceutical applications of compounds derived from 4-Bromo-1-benzothiophene-2-carbonyl chloride, especially in the development of new antimicrobial agents (Naganagowda & Petsom, 2011).

Catalytic Synthesis Approaches

The compound has also been used in catalytic synthesis approaches, such as in the copper(I) iodide-catalyzed synthesis of 1-benzothiophen-2-amines, illustrating its role in facilitating efficient synthesis routes for complex molecules. This catalytic method underscores the importance of 4-Bromo-1-benzothiophene-2-carbonyl chloride in enabling novel synthetic pathways for heterocyclic compounds, which are essential in various chemical and pharmaceutical applications (Petrov, Popova, & Androsov, 2015).

Material Science Applications

Moreover, the structural modification and functionalization of benzothiophene derivatives synthesized from 4-Bromo-1-benzothiophene-2-carbonyl chloride have implications in materials science. These derivatives can be utilized in the development of organic semiconductors, demonstrating the compound's relevance in the creation of advanced materials with potential applications in electronics and optoelectronics (Kadoya et al., 2020).

Safety And Hazards

The compound is classified as harmful if swallowed and may cause respiratory irritation. It can cause severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.